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Compound of Interest

Compound Name: 5-chloropicolinoyl chloride

Cat. No.: B137333 Get Quote

Essential Safety and Handling Guide for 5-
Chloropicolinoyl Chloride
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety protocols, operational procedures, and

disposal plans for handling 5-chloropicolinoyl chloride (CAS No: 128073-03-0). Adherence to

these guidelines is critical for ensuring laboratory safety and minimizing risk.

Hazard Identification and Quantitative Data
5-Chloropicolinoyl chloride is a reactive acyl chloride. While specific quantitative data for this

compound is not extensively published, its primary hazards can be inferred from its chemical

class and available safety data. It is classified with the GHS pictograms indicating a warning for

skin irritation, eye irritation, and respiratory irritation.[1]
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Property Data Source

Chemical Name 5-Chloropicolinoyl chloride [1][2]

CAS Number 128073-03-0 [1][2]

Molecular Formula C6H3Cl2NO [1][2]

Signal Word Warning [1]

Hazard Statements H315: Causes skin irritation [1]

H319: Causes serious eye

irritation
[1]

H335: May cause respiratory

irritation
[1]

Precautionary Statements

P261: Avoid breathing

dust/fume/gas/mist/vapours/sp

ray.

[1]

P305+P351+P338: IF IN

EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.

[1]

Personal Protective Equipment (PPE)
Due to the corrosive and reactive nature of acyl chlorides, a comprehensive PPE strategy is

mandatory.
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PPE Category Specification Rationale

Eye/Face Protection

Chemical safety goggles and a

full-face shield. Must comply

with OSHA 29 CFR 1910.133

or European Standard EN166.

To protect against severe eye

damage from splashes and

corrosive vapors.[3][4]

Hand Protection

Chemical-resistant gloves such

as nitrile, neoprene, or butyl

rubber. Gloves should be

inspected for integrity before

each use.

To prevent skin contact which

can cause severe burns and

irritation.[4]

Body Protection

A chemical-resistant lab coat,

apron, and closed-toe shoes.

For larger quantities, a

chemical-resistant suit may be

necessary.[3]

To protect the body from

accidental splashes and

contact.

Respiratory Protection

A NIOSH/MSHA or European

Standard EN 149 approved

respirator with an appropriate

cartridge for acid gases and

organic vapors.

To prevent inhalation of

corrosive vapors that can

cause respiratory tract

irritation.[4] Use should be in

accordance with a respirator

program.

Operational Plan: Step-by-Step Handling Procedure
A systematic approach is crucial for safely handling 5-chloropicolinoyl chloride.

3.1. Engineering Controls and Preparation

Ventilation: All work with 5-chloropicolinoyl chloride must be conducted in a certified

chemical fume hood.

Emergency Equipment: Ensure an eyewash station and safety shower are readily accessible

and have been recently tested.[3]
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Incompatible Materials: Keep away from water, alcohols, strong bases, and oxidizing agents

to prevent violent reactions.[4]

3.2. Handling Protocol

Don PPE: Before handling, put on all required personal protective equipment as detailed in

the table above.

Inert Atmosphere: When possible, handle under an inert atmosphere (e.g., nitrogen or argon)

to prevent reaction with moisture in the air.

Dispensing: Use glass or other compatible, corrosion-resistant equipment for transferring the

chemical. Avoid contact with metals.

Container Management: Keep the container tightly closed when not in use.

Decontamination: After handling, thoroughly wash hands and any exposed skin with soap

and water.

Disposal Plan
Proper disposal of 5-chloropicolinoyl chloride and associated waste is critical to prevent

environmental contamination and ensure safety.

4.1. Waste Segregation and Collection

Chemical Waste: Unused or waste 5-chloropicolinoyl chloride should be collected in a

designated, labeled, and sealed container. Do not mix with other waste streams.

Contaminated Materials: All disposable items that have come into contact with 5-
chloropicolinoyl chloride (e.g., gloves, pipette tips, paper towels) must be considered

hazardous waste. These should be collected in a separate, clearly labeled, and sealed

container.

4.2. Neutralization (for small residues)

Small amounts of residual 5-chloropicolinoyl chloride on equipment can be cautiously

neutralized by slowly adding it to a stirred solution of sodium bicarbonate. This should be
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done in a fume hood, wearing appropriate PPE, as the reaction will generate gas.

4.3. Final Disposal

All waste must be disposed of through a licensed hazardous waste disposal company.

Follow all local, state, and federal regulations for hazardous waste disposal.

Emergency Procedures
Immediate and appropriate action is crucial in the event of an emergency.

5.1. Spills

Evacuate: Immediately evacuate the area and alert others.

Ventilate: Ensure the area is well-ventilated, using the fume hood if the spill is contained

within it.

Contain: For small spills, use an inert absorbent material like sand or vermiculite. Do not use

combustible materials.

Neutralize: Cautiously neutralize the contained spill with a weak base such as sodium

bicarbonate.

Collect: Collect the absorbed and neutralized material into a designated hazardous waste

container.

Decontaminate: Clean the spill area with a suitable solvent, followed by soap and water.

Report: Report the spill to the appropriate safety officer.

5.2. Exposure

Skin Contact: Immediately flush the affected area with copious amounts of water for at least

15 minutes while removing contaminated clothing. Seek immediate medical attention.

Eye Contact: Immediately flush eyes with water for at least 15 minutes, holding the eyelids

open. Seek immediate medical attention.
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Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen.

Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical

attention.

Visual Workflow and Emergency Protocols
The following diagrams illustrate the standard operating procedures for handling and

responding to emergencies involving 5-chloropicolinoyl chloride.

Preparation Handling Cleanup & Disposal

Engineering Controls Check
(Fume Hood, Eyewash, Shower) Don Appropriate PPE Dispense Chemical

in Fume Hood Perform Experiment Decontaminate Equipment Segregate Waste Dispose via
Hazardous Waste Stream

Click to download full resolution via product page

Caption: Workflow for the safe handling of 5-chloropicolinoyl chloride.
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Spill Response Personal Exposure

Evacuate & Alert

Contain Spill

Neutralize (if safe)

Collect Waste

Decontaminate Area

Remove from Exposure

Flush Affected Area
(15+ minutes)

Remove Contaminated Clothing

Seek Immediate
Medical Attention

Click to download full resolution via product page

Caption: Emergency response procedures for spills and personal exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Address: 3281 E Guasti Rd
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Phone: (601) 213-4426
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